Cas no 893997-51-8 (N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 893997-51-8
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 5912962
• PubChem ID: 7205903
• Update Time: 2025-10-28

N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide
• 893997-51-8
• N-(4-ethoxyphenyl)-2-{[6-(3-nitrophenyl)pyridazin-3-yl]sulfanyl}acetamide
• AKOS024618286
• N-(4-ethoxyphenyl)-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide
• F1899-0558
• Acetamide, N-(4-ethoxyphenyl)-2-[[6-(3-nitrophenyl)-3-pyridazinyl]thio]-
• N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H18N4O4S/c1-2-28-17-8-6-15(7-9-17)21-19(25)13-29-20-11-10-18(22-23-20)14-4-3-5-16(12-14)24(26)27/h3-12H,2,13H2,1H3,(H,21,25)
• InChI Key： GOZJSRTZVGKOOR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NN=C(C2=CC=CC([N+]([O-])=O)=C2)C=C1

Computed Properties

• Exact Mass: 410.10487624g/mol
• Monoisotopic Mass: 410.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 703.0±60.0 °C(Predicted)
• pka: 12.42±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide

N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide, with the CAS number 893997-51-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitrophenyl group, a pyridazine ring, and an acetamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide involves several steps, typically starting with the preparation of the key intermediates. The nitrophenyl group can be introduced through nitration reactions, while the pyridazine ring can be synthesized via cyclization reactions. The final step involves the formation of the acetamide moiety through amidation reactions. The precise synthetic route can vary depending on the specific conditions and reagents used, but it generally follows established protocols in organic synthesis.

Recent studies have highlighted the potential of N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide in various biological systems. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of anti-inflammatory drugs.

Another area of interest is its potential as an anticancer agent. Preclinical studies have demonstrated that N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is often dysregulated in various types of cancer. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.

In addition to its anti-inflammatory and anticancer properties, N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide has also been investigated for its neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress and neurotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms by which this compound exerts its neuroprotective effects are still being elucidated, but they likely involve modulation of oxidative stress pathways and enhancement of cellular defense mechanisms.

The pharmacokinetic properties of N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a reasonable half-life, making it suitable for once-daily dosing regimens. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide in various disease conditions. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed information on its therapeutic potential and optimal dosing regimens.

In conclusion, N-(4-ethoxyphenyl)-2-{6-(3-nitrophenyl)pyridazin}-3-{ ylsulfanyl} acetamide (CAS No. 893997–51–8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory, anticancer, and neuroprotective properties, making it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.